N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine

• Molecular Formula: C14H9ClF3N
• Molecular Weight: 283.67 g/mol
• IUPAC Name: 1-(2-chlorophenyl)-N-[2-(trifluoromethyl)phenyl]methanimine
• InChI: InChI=1S/C14H9ClF3N/c15-12-7-3-1-5-10(12)9-19-13-8-4-2-6-11(13)14(16,17)18/h1-9H
• InChI Key: XIDVYNCROPBNDS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C=NC2=CC=CC=C2C(F)(F)F)Cl

Description

N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine, also known as CTFA, is a compound with potential applications in scientific research. This compound is synthesized using a multi-step process and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. In

Mechanism of Action

The mechanism of action of N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cancer cells and neurons. N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells. It has also been shown to inhibit the aggregation of beta-amyloid peptides, which are involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine has been shown to have a range of biochemical and physiological effects. It has been shown to have cytotoxic effects on cancer cells, and it has also been studied for its potential as a neuroprotective agent. N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer cells. It has also been shown to inhibit the aggregation of beta-amyloid peptides, which are involved in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize and can be obtained in large quantities. However, N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine has some limitations for lab experiments. It is not water-soluble, which can make it difficult to work with in aqueous solutions. It also has limited solubility in some organic solvents, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine. One area of research is the development of N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine as a drug candidate for the treatment of cancer and neurodegenerative disorders. Additional studies are needed to fully understand the mechanism of action of N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine and its potential as a therapeutic agent. Other areas of research include the development of new synthesis methods for N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine and the exploration of its potential applications in other fields, such as materials science and catalysis.
Conclusion:
In conclusion, N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine is a compound with potential applications in scientific research. It is synthesized using a multi-step process and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine has potential applications in the treatment of cancer and neurodegenerative disorders, and additional studies are needed to fully understand its mechanism of action and potential as a therapeutic agent.

Synthesis Methods

N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine is synthesized using a multi-step process that involves the reaction of 2-chlorobenzaldehyde with 2-(trifluoromethyl)aniline in the presence of a catalyst. This reaction results in the formation of an imine intermediate, which is then reduced to form N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine. The synthesis method has been optimized to increase the yield of N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine and minimize the formation of impurities.

Scientific Research Applications

N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer and neurodegenerative disorders. N-(2-chlorobenzylidene)-N-[2-(trifluoromethyl)phenyl]amine has been shown to have cytotoxic effects on cancer cells, and it has also been studied for its potential as a neuroprotective agent.